5-Methyl-4-oxo-3-pentylthieno[2,3-d]pyrimidine-6-carboxylic acid

• IUPAC Name: 5-methyl-4-oxo-3-pentylthieno[2,3-d]pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C13H16N2O3S/c1-3-4-5-6-15-7-14-11-9(12(15)16)8(2)10(19-11)13(17)18/h7H,3-6H2,1-2H3,(H,17,18)
• InChI Key: QNRYMDMARKVDJL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C=NC2=C(C1=O)C(=C(S2)C(=O)O)C
• Molecular Formula: C13H16N2O3S
• Molecular Weight: 280.34 g/mol
• CAS No.: 691397-47-4

Description

“5-Methyl-4-oxo-3-pentylthieno[2,3-d]pyrimidine-6-carboxylic acid” is a chemical compound with the empirical formula C13H16N2O3S. It is a solid substance.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string: O=C1C2=C (N=CN1CCCCC)SC (C (O)=O)=C2C. This indicates the presence of a thieno[2,3-d]pyrimidine core structure, which is a heterocyclic aromatic compound.

Physical and Chemical Properties Analysis

“this compound” is a solid substance. Its molecular weight is 280.34.

Scientific Research Applications

Synthesis and Chemical Properties

5-Methyl-4-oxo-3-pentylthieno[2,3-d]pyrimidine-6-carboxylic acid and its derivatives have been a subject of research due to their unique chemical structure and potential applications in various fields. A novel method for the preparation of esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids was described, expanding the synthesis of various new 2,4,5-trisubstituted thieno[2,3-d]pyrimidine-6-carboxylic acid esters and amides. This method has paved the way for exploring the compound's utility in further chemical reactions and potential applications in material science and pharmaceuticals (Santilli, Kim, & Wanser, 1971).

Antimicrobial Activity

Research has also focused on the antimicrobial properties of derivatives of this compound. Novel derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides were found to exhibit significant antimicrobial activity, particularly against strains of Proteus vulgaris and Pseudomonas aeruginosa, highlighting their potential as new antimicrobial agents (Kolisnyk et al., 2015).

Quantum Chemical Studies

Quantum chemical studies have been performed to understand the electronic structure, molecular geometry, and reaction pathways of thieno[2,3-d]pyrimidine derivatives, including this compound. These studies provide insights into the reactivity and stability of these compounds, which are crucial for designing new materials and pharmaceuticals. The findings from these studies contribute to a better understanding of the chemical behavior of thieno[2,3-d]pyrimidine derivatives under various conditions, facilitating their application in novel synthetic routes and drug design (Mamarakhmonov et al., 2016).

Antiallergic Properties

Furthermore, a study on the synthesis of 3,4-dihydro-4-oxothieno[2,3-d]pyrimidine-2-carboxylates revealed a series of derivatives that exhibited antiallergenic activity. This highlights the potential therapeutic applications of this compound derivatives in treating allergic reactions, opening new avenues for the development of antiallergy medications (Temple et al., 1979).

Mechanism of Action

Target of Action

Similar compounds, such as pyridopyrimidine derivatives, have been reported to target dihydrofolate reductase (dhfr) and various kinases .

Mode of Action

It’s worth noting that similar compounds, such as pyridopyrimidine derivatives, inhibit dhfr with high affinity, thereby reducing the quantity of tetrahydrofolate necessary for the synthesis of pyrimidine and purine .

Biochemical Pathways

Similar compounds, such as pyridopyrimidine derivatives, have been reported to affect the synthesis of rna and dna by reducing the quantity of tetrahydrofolate necessary for the synthesis of pyrimidine and purine .

Result of Action

Similar compounds, such as pyridopyrimidine derivatives, have been reported to stop the synthesis of rna and dna, leading to the death of cancer cells .